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Compound of Interest

Compound Name: Reactive Blue 19

Cat. No.: B15546370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Blue 19 (RB 19), also known as Remazol Brilliant Blue R, is a sulfonated

anthraquinone dye widely utilized in the textile industry. Its robust chemical structure and

reactivity with cellulosic fibers have made it a dye of commercial importance. Beyond its

industrial applications, the inherent chromophoric and potential fluorescent properties of its

anthraquinone core make it a subject of interest for scientific research, particularly in the

development of fluorescent probes and assays. This technical guide provides a comprehensive

overview of the known physicochemical and inferred fluorescence properties of Reactive Blue
19, with a focus on quantitative data and experimental methodologies.

While extensive data exists on the absorption characteristics of Reactive Blue 19, it is

important to note that specific quantitative data regarding its fluorescence quantum yield and

lifetime are not readily available in the public domain. Anthraquinone dyes, in general, are

known to exhibit low fluorescence quantum yields.

Physicochemical Properties of Reactive Blue 19
The fundamental physicochemical properties of Reactive Blue 19 are well-documented and

summarized in the table below.
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Property Value References

Chemical Formula C₂₂H₁₆N₂Na₂O₁₁S₃ [1][2]

Molecular Weight 626.55 g/mol [1][2]

Appearance Fine blue-black powder [1]

Maximum Absorption (λmax) ~592 nm [3]

Secondary Absorption Peak ~285 nm [3]

Solubility Water soluble [2]

Fluorescence Properties of Reactive Blue 19
Direct and specific quantitative data for the fluorescence quantum yield and lifetime of

Reactive Blue 19 are scarce in the available scientific literature. However, based on the

general behavior of anthraquinone dyes, a low quantum yield is expected[4]. The fluorescence

properties of such dyes are highly dependent on their molecular structure and environment.

Experimental Protocols for Fluorescence
Characterization
To determine the fluorescence quantum yield and lifetime of Reactive Blue 19, the following

established experimental protocols are recommended.

1. Determination of Fluorescence Quantum Yield (Φf)

The relative quantum yield is the most common method and is determined by comparing the

fluorescence intensity of the sample to a standard with a known quantum yield.

Instrumentation: A calibrated spectrofluorometer with a thermostatted cell holder.

Standard Selection: A fluorescent standard with an emission range similar to the expected

emission of Reactive Blue 19 should be chosen. Given its absorption maximum, a standard

emitting in the red region of the spectrum would be appropriate.

Procedure:
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Prepare a series of dilute solutions of both Reactive Blue 19 and the standard in a

suitable solvent (e.g., water, ethanol). The absorbance of these solutions at the excitation

wavelength should be kept below 0.1 to avoid inner filter effects.

Measure the absorbance of each solution at the excitation wavelength using a UV-Vis

spectrophotometer.

Record the fluorescence emission spectrum of each solution, exciting at the same

wavelength for both the sample and the standard.

Integrate the area under the emission spectrum for each solution.

Plot the integrated fluorescence intensity versus absorbance for both Reactive Blue 19
and the standard.

The quantum yield is calculated using the following equation:

Φf_sample = Φf_standard * (m_sample / m_standard) * (n_sample² / n_standard²)

where:

Φf is the fluorescence quantum yield.

m is the slope of the plot of integrated fluorescence intensity vs. absorbance.

n is the refractive index of the solvent.

2. Determination of Fluorescence Lifetime (τ)

Fluorescence lifetime is the average time a molecule spends in the excited state before

returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly

sensitive and widely used technique for lifetime measurements.

Instrumentation: A TCSPC system, including a pulsed light source (e.g., a picosecond laser

diode or a Ti:Sapphire laser), a fast detector (e.g., a microchannel plate photomultiplier tube

- MCP-PMT), and timing electronics.

Procedure:
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A dilute solution of Reactive Blue 19 is excited with a short pulse of light.

The arrival times of the emitted photons at the detector are recorded relative to the

excitation pulse.

A histogram of the arrival times is constructed, which represents the fluorescence decay

profile.

The decay profile is fitted to an exponential function to determine the fluorescence lifetime

(τ).

Logical Workflow for Photophysical
Characterization
The following diagram illustrates the logical workflow for the comprehensive photophysical

characterization of a fluorescent molecule like Reactive Blue 19.
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Workflow for Photophysical Characterization.
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Experimental Workflow for Relative Quantum Yield
Measurement
The following diagram details the experimental workflow for determining the relative

fluorescence quantum yield.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Serial Dilutions
of Sample

Prepare Serial Dilutions
of Standard

Measure Absorbance
of Sample Solutions

Measure Absorbance
of Standard Solutions

Measure Fluorescence
of Sample Solutions

Measure Fluorescence
of Standard Solutions

Integrate Fluorescence
Spectra (Sample)

Integrate Fluorescence
Spectra (Standard)

Plot Integrated Intensity
vs. Absorbance (Sample)

Plot Integrated Intensity
vs. Absorbance (Standard)

Calculate Quantum Yield
using Slopes and Refractive Indices

End

Click to download full resolution via product page

Relative Quantum Yield Measurement Workflow.
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Conclusion
Reactive Blue 19 is a well-characterized dye in terms of its chemical structure and absorption

properties. However, a significant gap exists in the scientific literature regarding its specific

fluorescence quantum yield and lifetime. The experimental protocols and workflows detailed in

this guide provide a robust framework for researchers to determine these crucial photophysical

parameters. The generation of such data would be invaluable for the potential application of

Reactive Blue 19 in fluorescence-based research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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